Cas no 1491086-56-6 (2-(2-Methylcyclopropyl)-4-propan-2-ylpyrimidine-5-carboxylic acid)

2-(2-Methylcyclopropyl)-4-propan-2-ylpyrimidine-5-carboxylic acid is a pyrimidine derivative characterized by its unique cyclopropyl and isopropyl substituents, which contribute to its structural rigidity and potential reactivity. This compound is of interest in pharmaceutical and agrochemical research due to its pyrimidine core, a common scaffold in bioactive molecules. The carboxylic acid functionality enhances its utility as a synthetic intermediate, enabling further derivatization through esterification, amidation, or metal-catalyzed coupling reactions. Its sterically hindered structure may influence binding affinity in target applications, making it a valuable candidate for structure-activity relationship studies. The compound’s purity and stability under standard conditions ensure consistent performance in experimental settings.

2-(2-Methylcyclopropyl)-4-propan-2-ylpyrimidine-5-carboxylic acid structure

1491086-56-6 structure

Product Name:2-(2-Methylcyclopropyl)-4-propan-2-ylpyrimidine-5-carboxylic acid

CAS No:1491086-56-6

MF:C₁₂H₁₆N₂O₂

MW:220.267642974854

CID:5272887

Update Time:2025-06-07

2-(2-Methylcyclopropyl)-4-propan-2-ylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2-methylcyclopropyl)-4-(propan-2-yl)pyrimidine-5-carboxylic acid
- 2-(2-Methylcyclopropyl)-4-propan-2-ylpyrimidine-5-carboxylic acid
- 5-Pyrimidinecarboxylic acid, 2-(2-methylcyclopropyl)-4-(1-methylethyl)-
- Inchi： 1S/C12H16N2O2/c1-6(2)10-9(12(15)16)5-13-11(14-10)8-4-7(8)3/h5-8H,4H2,1-3H3,(H,15,16)
- InChI Key： MDQJNYPVEXMPAI-UHFFFAOYSA-N
- SMILES： OC(C1C=NC(C2CC2C)=NC=1C(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 280
XLogP3: 1.9
Topological Polar Surface Area: 63.1

2-(2-Methylcyclopropyl)-4-propan-2-ylpyrimidine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-685592-0.05g	2-(2-methylcyclopropyl)-4-(propan-2-yl)pyrimidine-5-carboxylic acid	1491086-56-6	95.0%	0.05g	$948.0	2025-03-12
Enamine	EN300-685592-0.1g	2-(2-methylcyclopropyl)-4-(propan-2-yl)pyrimidine-5-carboxylic acid	1491086-56-6	95.0%	0.1g	$993.0	2025-03-12
Enamine	EN300-685592-0.25g	2-(2-methylcyclopropyl)-4-(propan-2-yl)pyrimidine-5-carboxylic acid	1491086-56-6	95.0%	0.25g	$1038.0	2025-03-12
Enamine	EN300-685592-0.5g	2-(2-methylcyclopropyl)-4-(propan-2-yl)pyrimidine-5-carboxylic acid	1491086-56-6	95.0%	0.5g	$1084.0	2025-03-12
Enamine	EN300-685592-1.0g	2-(2-methylcyclopropyl)-4-(propan-2-yl)pyrimidine-5-carboxylic acid	1491086-56-6	95.0%	1.0g	$1129.0	2025-03-12
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Enamine	EN300-685592-5.0g	2-(2-methylcyclopropyl)-4-(propan-2-yl)pyrimidine-5-carboxylic acid	1491086-56-6	95.0%	5.0g	$3273.0	2025-03-12
Enamine	EN300-685592-10.0g	2-(2-methylcyclopropyl)-4-(propan-2-yl)pyrimidine-5-carboxylic acid	1491086-56-6	95.0%	10.0g	$4852.0	2025-03-12